![molecular formula C25H21Cl2N3O2S B4064517 N-benzyl-2-{[3-cyano-4-(2,3-dichlorophenyl)-5-oxo-1,4,5,6,7,8-hexahydro-2-quinolinyl]thio}acetamide](/img/structure/B4064517.png)
N-benzyl-2-{[3-cyano-4-(2,3-dichlorophenyl)-5-oxo-1,4,5,6,7,8-hexahydro-2-quinolinyl]thio}acetamide
Overview
Description
N-benzyl-2-{[3-cyano-4-(2,3-dichlorophenyl)-5-oxo-1,4,5,6,7,8-hexahydro-2-quinolinyl]thio}acetamide is a useful research compound. Its molecular formula is C25H21Cl2N3O2S and its molecular weight is 498.4 g/mol. The purity is usually 95%.
The exact mass of the compound N-benzyl-2-{[3-cyano-4-(2,3-dichlorophenyl)-5-oxo-1,4,5,6,7,8-hexahydro-2-quinolinyl]thio}acetamide is 497.0731535 g/mol and the complexity rating of the compound is 887. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-benzyl-2-{[3-cyano-4-(2,3-dichlorophenyl)-5-oxo-1,4,5,6,7,8-hexahydro-2-quinolinyl]thio}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-benzyl-2-{[3-cyano-4-(2,3-dichlorophenyl)-5-oxo-1,4,5,6,7,8-hexahydro-2-quinolinyl]thio}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization of Heterocyclic Compounds
Research has demonstrated the utility of similar compounds in the synthesis and characterization of new heterocyclic compounds containing thienylbenzo[h]quinoline moiety, which were then used as key intermediates for synthesizing other benzo[h]quinolines and related structures. These compounds were confirmed by spectroscopic measurements and analytical analyses, indicating their potential in medicinal chemistry and material sciences (Al-Taifi, Abbady, & Bakhite, 2016).
Development of Catalysts
Another application is found in the preparation of pincer 4-functionalized 2-aminomethylbenzo[h]quinoline ruthenium catalysts for ketone reduction. This research highlights the compound's relevance in catalysis, presenting a method for creating efficient and selective catalysts for chemical transformations (Facchetti et al., 2016).
Structural Aspects and Properties of Salt and Inclusion Compounds
The structural aspects of amide-containing isoquinoline derivatives have been studied, showing how these compounds form gels or crystalline solids upon treatment with mineral acids. Such studies are crucial for understanding the physical and chemical properties of these compounds, with implications for their use in designing novel materials (Karmakar, Sarma, & Baruah, 2007).
Regiochemistry of Radical Cyclizations
Investigations into the regiochemistry of radical cyclizations of N-(o-alkenylphenyl)-2,2-dichloroacetamides have yielded insights into the preferred cyclization pathways, which is significant for the synthesis of complex heterocyclic structures. Understanding these pathways can lead to the development of novel synthetic methodologies (Sato, Ishida, Ishibashi, & Ikeda, 1991).
properties
IUPAC Name |
N-benzyl-2-[[3-cyano-4-(2,3-dichlorophenyl)-5-oxo-4,6,7,8-tetrahydro-1H-quinolin-2-yl]sulfanyl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H21Cl2N3O2S/c26-18-9-4-8-16(24(18)27)22-17(12-28)25(30-19-10-5-11-20(31)23(19)22)33-14-21(32)29-13-15-6-2-1-3-7-15/h1-4,6-9,22,30H,5,10-11,13-14H2,(H,29,32) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DINOKDRFMHOUSJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C(C(=C(N2)SCC(=O)NCC3=CC=CC=C3)C#N)C4=C(C(=CC=C4)Cl)Cl)C(=O)C1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H21Cl2N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
498.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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